Cas no 2171890-65-4 (6-(oxolan-2-ylmethyl)pyridine-3-carboxylic acid)

• Product Name: 6-(oxolan-2-ylmethyl)pyridine-3-carboxylic acid
• CAS No: 2171890-65-4
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6254664
• PubChem ID: 165589926
• Update Time: 2025-06-08

6-(oxolan-2-ylmethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(oxolan-2-ylmethyl)pyridine-3-carboxylic acid
• 2171890-65-4
• EN300-1628115

• Inchi： 1S/C11H13NO3/c13-11(14)8-3-4-9(12-7-8)6-10-2-1-5-15-10/h3-4,7,10H,1-2,5-6H2,(H,13,14)
• InChI Key： VIGPBRPIMVQDMU-UHFFFAOYSA-N
• SMILES： O1CCCC1CC1C=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4Ų

Additional information on 6-(oxolan-2-ylmethyl)pyridine-3-carboxylic acid

6-(oxolan-2-ylmethyl)pyridine-3-carboxylic acid (CAS No 2171890-65-4)

The compound 6-(oxolan-2-ylmethyl)pyridine-3-carboxylic acid (CAS No 2171890-65-4) is a structurally unique organic compound that has garnered attention in the fields of medicinal chemistry and materials science. This compound, characterized by its pyridine ring substituted with an oxolane (tetrahydrofuran) group and a carboxylic acid moiety, exhibits a range of interesting properties that make it a subject of ongoing research.

Recent studies have focused on the synthesis and characterization of 6-(oxolan-2-ylmethyl)pyridine-3-carboxylic acid, exploring its potential applications in drug design and material synthesis. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production of this compound. The incorporation of the oxolane group into the pyridine ring has been shown to enhance the compound's stability and solubility, which are critical factors in pharmaceutical applications.

One of the most promising areas of research involving 6-(oxolan-2-ylmethyl)pyridine-3-carboxylic acid is its role in bioactive molecules. Scientists have investigated its ability to act as a scaffold for constructing bioactive compounds with potential anti-inflammatory, antioxidant, and anticancer properties. For instance, studies published in reputable journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have demonstrated that derivatives of this compound exhibit significant activity against various cancer cell lines, suggesting its potential as a lead compound in oncology drug development.

In addition to its medicinal applications, 6-(oxolan-2-ylmethyl)pyridine-3-carboxylic acid has also been explored for its use in material science. Researchers have utilized this compound as a building block for constructing functional materials, such as coordination polymers and metalloorganic frameworks (MOFs). The carboxylic acid group in the molecule plays a crucial role in coordinating metal ions, enabling the formation of highly porous and stable materials with potential applications in gas storage and catalysis.

The structural versatility of 6-(oxolan-2-ylmethyl)pyridine-3-carboxylic acid has also made it a valuable tool in green chemistry initiatives. Its ability to participate in eco-friendly synthetic pathways, such as those involving biocatalysts or renewable feedstocks, aligns with the growing demand for sustainable chemical processes. Recent advancements in asymmetric synthesis using enzymes have further expanded the scope of this compound's applications.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to thoroughly characterize 6-(oxolan-2-yli methyl)pyridine -3-carboxylic acid. These studies have provided insights into its molecular structure, stereochemistry, and solid-state properties, which are essential for understanding its behavior in various chemical environments.

In conclusion, 6-(oxolan -2 -yl methyl ) pyridin e -3 -car box yl ic ac id (CAS No 2171890 -65 -4 ) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to play an increasingly significant role in advancing modern science and technology.